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Compound of Interest

3,5-Dimethylisoxazole-4-carbonyl!
Compound Name:
chloride

cat. No.: B1301098

An In-depth Technical Guide to 3,5-Dimethylisoxazole-4-carbonyl chloride

This technical guide provides a comprehensive overview of the physical properties, synthesis,
and handling of 3,5-Dimethylisoxazole-4-carbonyl chloride, a key intermediate in
pharmaceutical and agrochemical research. The information is intended for researchers,
scientists, and professionals involved in drug development and organic synthesis.

Core Physical and Chemical Properties

3,5-Dimethylisoxazole-4-carbonyl chloride is a versatile reagent used in the synthesis of a
variety of bioactive molecules.[1] Its utility stems from the reactive acyl chloride group, which
allows for the introduction of the 3,5-dimethylisoxazole moiety into larger molecular scaffolds.
This heterocycle is a known pharmacophore found in numerous compounds with anti-
inflammatory and antimicrobial properties.[1]

The physical and chemical properties of 3,5-Dimethylisoxazole-4-carbonyl chloride are
summarized in the table below for easy reference and comparison.
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Property Value Source(s)
CAS Number 31301-45-8 [11[2][3][4]
Molecular Formula CeHeCINO2 [1103114]
Molecular Weight 159.57 g/mol [11[3]
Appearance Colorless to I.igh.t orange to 1]

yellow clear liquid
Boiling Point 90 °C at 12 mmHg [1]
Density 1.27 g/cm3 (predicted) [1]

Refractive Index

n20D 1.5

[1]

Purity

> 96% (GC)

[1]

Solubility

Reacts with water

[5]

Room temperature,

Storage Temperature recommended <15°C in a cool, [6]

dark place

Sensitivity Moisture sensitive [51[7]
MPYGFFPGJIMGVSW-

InChl Key [31[5]

UHFFFAOYSA-N

Experimental Protocols: Synthesis

The synthesis of 3,5-Dimethylisoxazole-4-carbonyl chloride typically involves the
chlorination of the corresponding carboxylic acid, 3,5-dimethylisoxazole-4-carboxylic acid.
While specific, detailed peer-reviewed protocols for this exact compound are not readily
available in the provided search results, a general and widely used method for converting
carboxylic acids to acyl chlorides is treatment with a chlorinating agent such as thionyl chloride
(SOCI2) or oxalyl chloride ((COCI)z2).

A patent for a similar compound, 3-phenyl-5-methylisoxazole-4-carbonyl chloride, describes a
synthesis route using bis(trichloromethyl)carbonate (triphosgene) in the presence of a catalyst.
[8] This suggests an alternative to traditional chlorinating agents.
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Below is a generalized experimental protocol based on common organic synthesis procedures
for the preparation of acyl chlorides.

General Procedure for the Synthesis of Acyl Chlorides from Carboxylic Acids:

o Reaction Setup: A dried, round-bottomed flask equipped with a magnetic stir bar, a reflux
condenser, and a gas outlet connected to a trap (to neutralize acidic gases like HCl and SO3)
is charged with the starting carboxylic acid.

e Solvent Addition: An inert solvent, such as dichloromethane (DCM) or toluene, is added to
dissolve or suspend the carboxylic acid.

» Addition of Chlorinating Agent: The chlorinating agent (e.g., thionyl chloride or oxalyl
chloride, typically 1.1 to 1.5 equivalents) is added dropwise to the stirred solution at room
temperature or 0 °C. A catalytic amount of N,N-dimethylformamide (DMF) is often added
when using oxalyl chloride.

o Reaction Monitoring: The reaction mixture is stirred at room temperature or heated to reflux
until the evolution of gas ceases and the reaction is complete, as monitored by techniques
like Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

o Work-up and Purification: The excess chlorinating agent and solvent are removed under
reduced pressure (rotary evaporation). The crude acyl chloride is then purified, typically by
distillation under reduced pressure, to yield the final product.
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Generalized Synthesis Workflow

Start: 3,5-Dimethylisoxazole-4-carboxylic Acid

Add Chlorinating Agent
(e.g., SOCIz, (COCI)2) and
inert solvent

Reaction under inert atmosphere
(Stirring, optional heating)

Removal of excess reagents
and solvent under reduced pressure

Purification by
vacuum distillation

End Product:
3,5-Dimethylisoxazole-4-carbonyl chloride

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 3,5-Dimethylisoxazole-4-carbonyl
chloride.

Reactivity and Stability

Reactivity: 3,5-Dimethylisoxazole-4-carbonyl chloride is a reactive compound due to the
acyl chloride functional group. It readily undergoes nucleophilic acyl substitution reactions with
a variety of nucleophiles, including alcohols, amines, and water, to form the corresponding
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esters, amides, and carboxylic acids, respectively. This reactivity makes it a valuable building
block in organic synthesis.[1]

Stability: The compound is sensitive to moisture and will hydrolyze to the corresponding
carboxylic acid upon contact with water or moist air.[5][7] Therefore, it should be handled and
stored under anhydrous conditions, preferably under an inert atmosphere such as nitrogen or
argon.[5][6][7] It is incompatible with strong bases, strong oxidizing agents, alcohols, and
amines.[7]

Safety and Handling

Hazard Identification: 3,5-Dimethylisoxazole-4-carbonyl chloride is classified as a corrosive
substance.[6] It causes severe skin burns and eye damage.[6][7][9] It may also be corrosive to
metals.[6]

Handling Precautions:

Handle only in a well-ventilated area, preferably in a chemical fume hood.[7][9]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles or a face shield, and a lab coat.[6][7][9]

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[7][9]
e Do not get in eyes, on skin, or on clothing.[7]
e Wash hands thoroughly after handling.[7][9]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[6][7][9]

Store under an inert atmosphere to protect from moisture.[5][6][7]

Keep away from incompatible materials such as bases, oxidizing agents, alcohols, and
amines.[7]

Store in a corrosive-resistant container.[6]
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Safe Handling and Storage Workflow

Receive Compound

Store in a cool, dry, well-ventilated area
under inert gas (e.g., Nitrogen)

Handle in a fume hood with appropriate PPE
(gloves, goggles, lab coat)

Use in reaction

Clean up spills with inert absorbent material

Dispose of waste in an approved
waste disposal plant

End of Process

Click to download full resolution via product page

Caption: A workflow for the safe handling and storage of 3,5-Dimethylisoxazole-4-carbonyl

chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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